Cas no 2154255-59-9 (3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid
• CAS No: 2154255-59-9
• MF: C₉H₉FO₄
• MW: 200.163766622543
• CID: 6264149
• PubChem ID: 165959446
• Update Time: 2025-05-23

3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid
• 2154255-59-9
• EN300-1451869

• Inchi： 1S/C9H9FO4/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14/h1-2,4,8,11-12H,3H2,(H,13,14)
• InChI Key： BBQFWPKCPIRQTJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC(C(=O)O)O)O

Computed Properties

• Exact Mass: 200.04848693g/mol
• Monoisotopic Mass: 200.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid

3-(3-Fluoro-5-Hydroxyphenyl)-2-Hydroxypropanoic Acid: A Comprehensive Overview

The compound 3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid, with CAS No. 2154255-59-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a hydroxyl group at the 2-position of a propanoic acid backbone with a substituted phenyl ring at the 3-position. The phenyl ring itself is further substituted with a fluoro group at the 3-position and a hydroxyl group at the 5-position, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of new therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of both hydroxyl and fluoro groups on the aromatic ring contributes to its ability to interact with various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme closely associated with Alzheimer's disease progression.

In addition to its biological applications, 3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in biosensor development and surface modification applications. A study in the Nano Letters journal revealed that this compound can form highly ordered SAMs due to its amphiphilic nature, making it an ideal candidate for creating surfaces with tailored functionalities.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing coupling agents such as HATU or DCC to facilitate bond formation between the aromatic ring and the propanoic acid backbone. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and enzymatic catalysis, to improve yield and reduce reaction times. These advancements have made it easier to scale up production for both research and industrial applications.

From an analytical standpoint, this compound is often characterized using techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and crystalline properties. For example, X-ray crystallography studies have revealed that this compound forms a triclinic crystal system with specific lattice parameters, which is crucial for understanding its physical properties.

One of the most intriguing aspects of 3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid is its potential as a chiral building block in asymmetric synthesis. Its chiral center at the 2-position of the propanoic acid backbone allows for the creation of enantiomerically enriched compounds, which are essential in pharmaceutical development. Recent advancements in asymmetric catalysis have enabled researchers to synthesize this compound with high enantiomeric excess (ee), paving the way for its use in developing chiral drugs.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Studies conducted under OECD guidelines indicate that it exhibits moderate biodegradability under aerobic conditions but shows low toxicity towards aquatic organisms such as fish and algae. These findings are critical for assessing its safety profile and ensuring responsible use in industrial settings.

The versatility of 3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid extends to its role as an intermediate in the synthesis of more complex molecules. For example, it can be used as a precursor for constructing heterocyclic compounds or as a component in polymerizable systems for creating functional materials. Its ability to undergo various chemical transformations makes it an invaluable tool in organic synthesis.

Looking ahead, ongoing research is focused on optimizing its properties for specific applications while exploring novel synthetic routes that enhance sustainability. The integration of green chemistry principles into its synthesis processes is expected to reduce waste and energy consumption, aligning with global efforts toward more environmentally friendly chemical practices.

In conclusion, 3-(3-fluoro-5-hydroxyphenyl)-2-hydroxypropanoic acid stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.